Cas no 94200-93-8 (Cyclohexanepropanol,4-(1,1-dimethylpropyl)-b-methyl-)

• Product Name: Cyclohexanepropanol,4-(1,1-dimethylpropyl)-b-methyl-
• CAS No: 94200-93-8
• MF: C₁₅H₃₀O
• MW: 226.398105144501
• CID: 811842
• PubChem ID: 11971328
• Update Time: 2025-04-19

Cyclohexanepropanol,4-(1,1-dimethylpropyl)-b-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanol,4-(1,1-dimethylpropyl)-b-methyl-
• 2-methyl-3-[4-(2-methylbutan-2-yl)cyclohexyl]propan-1-ol
• 4-(1,1-dimethylpropyl)-beta-methylcyclohexanepropanol
• EINECS 303-573-8
• 94200-93-8
• DTXSID60916158
• NS00065304

• Inchi： 1S/C15H30O/c1-5-15(3,4)14-8-6-13(7-9-14)10-12(2)11-16/h12-14,16H,5-11H2,1-4H3
• InChI Key： VUDFQMZLNWAJIS-UHFFFAOYSA-N
• SMILES： OCC(C)CC1CCC(CC1)C(C)(C)CC

Computed Properties

• Exact Mass: 226.229666
• Monoisotopic Mass: 226.229666
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.4
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.878
• Boiling Point: 281.8°Cat760mmHg
• Flash Point: 125.4°C
• Refractive Index: 1.46